N~1~-(3-bromophenyl)-N~2~-(3,4-dimethoxyphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(3-bromophenyl)-2-(3,4-dimethoxy-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C17H19BrN2O5S/c1-24-15-8-7-14(10-16(15)25-2)20(26(3,22)23)11-17(21)19-13-6-4-5-12(18)9-13/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: OLIPJLYQHSAQOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N(CC(=O)NC2=CC(=CC=C2)Br)S(=O)(=O)C)OC
• Molecular Formula: C17H19BrN2O5S
• Molecular Weight: 443.3 g/mol

Description

The compound “N~1~-(3-bromophenyl)-N~2~-(3,4-dimethoxyphenyl)-N~2~-(methylsulfonyl)glycinamide” is an amide, which is a type of organic compound. It contains a bromophenyl group, a dimethoxyphenyl group, and a methylsulfonyl group attached to a glycine (an amino acid) backbone.

Molecular Structure Analysis

The molecular structure of this compound would likely show the central glycine backbone, with the bromophenyl, dimethoxyphenyl, and methylsulfonyl groups attached. The exact structure would depend on the specific locations of these groups on the glycine backbone.

Chemical Reactions Analysis

As an amide, this compound would likely undergo reactions typical of amides, such as hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine or ammonia. The presence of the bromophenyl, dimethoxyphenyl, and methylsulfonyl groups could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and the presence of the bromophenyl, dimethoxyphenyl, and methylsulfonyl groups.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of new amide compounds is an active area of research in organic chemistry, particularly in the development of new pharmaceuticals. This compound, with its combination of bromophenyl, dimethoxyphenyl, and methylsulfonyl groups, could be of interest in this context.